Cas no 2228284-34-0 (methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228284-34-0
• MF: C₈H₁₁BrN₂O₃
• MW: 263.088541269302
• CID: 6350935
• PubChem ID: 165680878
• Update Time: 2025-10-31

methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228284-34-0
• EN300-1917403

• Inchi： 1S/C8H11BrN2O3/c1-11-7(6(12)3-9)5(4-10-11)8(13)14-2/h4,6,12H,3H2,1-2H3
• InChI Key： HLBMNNAIHSLKJM-UHFFFAOYSA-N
• SMILES： CN1C(=C(C=N1)C(=O)OC)C(CBr)O

Computed Properties

• Exact Mass: 261.99530g/mol
• Monoisotopic Mass: 261.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228284-34-0)

Methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228284-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both bromo and hydroxyethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics.

In recent years, the scientific community has focused on sustainable synthesis and green chemistry approaches to minimize environmental impact. Methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate aligns with these trends, as its derivatives are being explored for eco-friendly catalytic processes. Additionally, its structural features make it a candidate for biodegradable materials research, a hot topic in material science. The compound's CAS No. 2228284-34-0 is frequently searched in academic databases, reflecting its growing relevance in interdisciplinary studies.

One of the most searched questions related to this compound is: "What are the synthetic routes for Methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate?" The answer lies in multi-step organic reactions, often involving esterification and bromination techniques. Another common query is: "How stable is this compound under different storage conditions?" Studies suggest that it should be stored in a cool, dry environment to maintain its integrity, as the hydroxyethyl group may be sensitive to moisture.

The compound's potential in medicinal chemistry cannot be overstated. Its pyrazole core is a common motif in FDA-approved drugs, particularly those targeting inflammatory diseases and metabolic disorders. Researchers are also investigating its role in cancer therapy, as pyrazole derivatives have shown promise in inhibiting specific enzymatic pathways. The bromo substituent further enhances its reactivity, enabling precise modifications for tailored biological activity.

From an industrial perspective, Methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate is valued for its scalability. Manufacturers are optimizing production processes to meet the rising demand from pharmaceutical and agrochemical sectors. Its compatibility with continuous flow chemistry—a cutting-edge technique for efficient synthesis—makes it a standout choice for large-scale applications. This adaptability is crucial as industries shift toward automated synthesis platforms.

In summary, Methyl 5-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228284-34-0) is a compound of immense scientific and industrial interest. Its unique structure, combined with its applicability in drug development and sustainable chemistry, positions it as a key player in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in organic synthesis and material innovation.